Cas no 1090738-14-9 (2,3-dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide)

• Product Name: 2,3-dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide
• CAS No: 1090738-14-9
• MF: C₁₃H₁₄Cl₂N₂O
• MW: 285.169061183929
• CID: 6322950
• PubChem ID: 45351521
• Update Time: 2025-10-29

2,3-dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide
• 1090738-14-9
• 2,3-dichloro-N-(2-cyano-3-methylbutan-2-yl)benzamide
• EN300-26683618
• AKOS034640076
• Z86748302

• Inchi： 1S/C13H14Cl2N2O/c1-8(2)13(3,7-16)17-12(18)9-5-4-6-10(14)11(9)15/h4-6,8H,1-3H3,(H,17,18)
• InChI Key： HOXHEMGLCOECKP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(NC(C#N)(C)C(C)C)=O)Cl

Computed Properties

• Exact Mass: 284.048
• Monoisotopic Mass: 284.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 3.8

Additional information on 2,3-dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide

Introduction to 2,3-Dichloro-N-(1-Cyano-1,2-dimethylpropyl)benzamide (CAS No. 1090738-14-9)

2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide, with the CAS number 1090738-14-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a benzamide moiety and a cyano-substituted alkyl chain. The presence of dichloro substituents on the benzene ring further enhances its chemical and biological properties.

The molecular formula of 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide is C₁₃H₁₃Cl₂N₂O, and its molecular weight is approximately 284.16 g/mol. The compound's physical properties include a melting point of around 75-78°C and a boiling point of approximately 300°C at standard pressure. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane and ethanol.

In the realm of pharmaceutical research, 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide has also shown potential in materials science. Its unique chemical structure and functional groups make it suitable for use as an intermediate in the synthesis of advanced polymers and coatings. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used to enhance the mechanical properties and thermal stability of polymer composites, opening up new possibilities for applications in industries such as automotive and aerospace.

The synthesis of 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide typically involves a multi-step process that includes the formation of the cyano-substituted alkyl chain and subsequent coupling with the dichlorobenzene moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A common approach involves the reaction of 2,3-dichlorobenzoyl chloride with 1-cyano-1,2-dimethylpropylamine under controlled conditions to yield the desired product with high purity.

The safety profile of 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 2,3-Dichloro-N-(1-cyano-1,2-dimethylpropyl)benzamide (CAS No. 1090738-14-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.